2-Nitrophenyl (acetylanilino)acetate
Description
2-Nitrophenyl (acetylanilino)acetate (CAS: 666213-13-4) is an organic compound with the molecular formula C₁₆H₁₄N₂O₅ and a molar mass of 314.29 g/mol . Structurally, it features a nitrophenyl group linked to an acetamide-substituted acetate ester. Its synthesis involves multi-step reactions, often starting from nitro-substituted benzyl derivatives, as seen in the preparation of structurally related compounds like bis-CNB-GABA .
Properties
Molecular Formula |
C16H14N2O5 |
|---|---|
Molecular Weight |
314.29 g/mol |
IUPAC Name |
(2-nitrophenyl) 2-(N-acetylanilino)acetate |
InChI |
InChI=1S/C16H14N2O5/c1-12(19)17(13-7-3-2-4-8-13)11-16(20)23-15-10-6-5-9-14(15)18(21)22/h2-10H,11H2,1H3 |
InChI Key |
QXKZSMAAFNCBLF-UHFFFAOYSA-N |
SMILES |
CC(=O)N(CC(=O)OC1=CC=CC=C1[N+](=O)[O-])C2=CC=CC=C2 |
Canonical SMILES |
CC(=O)N(CC(=O)OC1=CC=CC=C1[N+](=O)[O-])C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
2-Nitrophenyl Acetate Derivatives
- Methyl 2-(2-nitrophenyl)acetate (CAS: 18710-86-6): A simpler ester derivative lacking the acetylanilino group. This compound exhibits lower molecular complexity and is often used as a precursor in nitrophenyl-based syntheses. Its reduced steric hindrance allows for higher reactivity in nucleophilic substitutions compared to 2-nitrophenyl (acetylanilino)acetate .
- Ethyl ({2-nitrobenzoyl}anilino)acetate (CAS: 5845-33-0): Features an ethyl ester and a nitrobenzoyl-anilino moiety.
Nitro-Substituted Aromatic Amides
- 2-(2-Nitroanilino)benzoic acid (CAS: Not specified): A carboxylic acid derivative with intermolecular O–H···O hydrogen bonding, leading to crystalline stability. Unlike 2-nitrophenyl (acetylanilino)acetate, this compound lacks ester functionality, making it less versatile in photolytic applications .
EGFP Induction Studies
In bioreporter assays, 2-nitrophenyl acetate (a structural analogue) failed to induce EGFP expression, unlike its nitrobenzyl alcohol or nitrotoluene counterparts. This highlights the critical role of functional group positioning and electronic effects: the acetylanilino group in 2-nitrophenyl (acetylanilino)acetate may sterically hinder nonspecific interactions, enhancing target specificity .
Photochemical Reactivity
Compounds like bis-CNB-GABA, which share the 2-nitrophenyl photolabile protecting group, demonstrate quantum yields (~0.15–0.20) under UV irradiation.
Physicochemical Properties
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